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Compound of Interest

Compound Name: 1,1-Diiodoethane

Cat. No.: B1619546 Get Quote

Technical Support Center: 1,1-Diiodoethane
This technical support center provides essential information for researchers, scientists, and

drug development professionals working with 1,1-diiodoethane. It includes safety data,

experimental guidance, and troubleshooting in a question-and-answer format.

GHS Hazard Classification and Safety
Q1: What is the GHS hazard classification for 1,1-diiodoethane?

1,1-Diiodoethane is classified under the Globally Harmonized System (GHS) with the following

hazards:

Pictogram:

alt text

Signal Word:Warning[1]

Hazard Statements:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]
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H335: May cause respiratory irritation.[1]

Hazard Classes:

Acute toxicity, Oral (Category 4).[1]

Skin irritation (Category 2).[1]

Eye irritation (Category 2).[1]

Specific target organ toxicity — single exposure (Category 3), Respiratory tract irritation.[1]

Q2: What are the recommended precautionary statements for handling 1,1-diiodoethane?

When handling 1,1-diiodoethane, it is crucial to follow these precautionary statements to

minimize risks:

Prevention:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1]

P264: Wash skin thoroughly after handling.[1]

P270: Do not eat, drink or smoke when using this product.[1]

P271: Use only outdoors or in a well-ventilated area.[1]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

Response:

P301 + P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.[1]

P302 + P352: IF ON SKIN: Wash with plenty of water.[1]

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for

breathing.[1]
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P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.[1]

P332 + P313: If skin irritation occurs: Get medical advice/attention.[1]

P337 + P313: If eye irritation persists: Get medical advice/attention.[1]

Storage:

P403 + P233: Store in a well-ventilated place. Keep container tightly closed.[1]

P405: Store locked up.[1]

Disposal:

P501: Dispose of contents/container to an approved waste disposal plant.

Quantitative Data
Q3: What are the key physical and chemical properties of 1,1-diiodoethane?

The following table summarizes the quantitative data for 1,1-diiodoethane:

Property Value

Molecular Formula C₂H₄I₂

Molecular Weight 281.86 g/mol [2]

CAS Number 594-02-5[2]

Appearance Colorless liquid[2]

Density ~3.0 g/cm³[3]

Boiling Point 154.7 ± 23.0 °C[3]

Flash Point 63.7 ± 18.1 °C[3]

Storage Temperature -20°C
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Q4: What is the toxicity data for 1,1-diiodoethane?

Specific oral LD50 data for 1,1-diiodoethane is not readily available. However, for the related

compound iodoethane (ethyl iodide), the oral LD50 in rats is reported as 330 mg/kg.[4] For

another related compound, 1,1-dichloroethane, the oral LD50 in rats is reported as 725 mg/kg.

[5] This information should be used for comparative purposes only, and 1,1-diiodoethane
should be handled as a substance with significant acute oral toxicity.

Q5: Are there established occupational exposure limits (OELs) for 1,1-diiodoethane?

Currently, there are no specific occupational exposure limits (OELs) established for 1,1-
diiodoethane by major regulatory bodies. For the related compound 1,1-dichloroethane, the

following OELs have been established:

Organization Limit

OSHA (PEL) 100 ppm (8-hour TWA)[6]

NIOSH (REL) 100 ppm (10-hour TWA)[6]

ACGIH (TLV) 100 ppm (8-hour TWA)[6]

These values are provided for context and are not directly applicable to 1,1-diiodoethane.

Always work in a well-ventilated area and use appropriate personal protective equipment to

minimize exposure.

Experimental Protocols and Troubleshooting
Q6: How can I synthesize 1,1-diiodoethane in the lab?

A common method for the synthesis of 1,1-diiodoethane involves the reaction of 1,1-

dichloroethane with an iodine source.[3]

Materials:

1,1-dichloroethane

Ethyl iodide
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Aluminum trichloride (catalyst)

Deionized water

Sodium bisulfite (NaHSO₃) solution

Magnesium sulfate (MgSO₄)

Round-bottom flask, reflux condenser, heating mantle, separatory funnel, distillation

apparatus

Procedure:

In a round-bottom flask, combine 0.4 mol of 1,1-dichloroethane with 1.2 mol of ethyl iodide.

Carefully add approximately 2.0 g of aluminum trichloride to the mixture.

Attach a reflux condenser and heat the mixture using a steam bath or heating mantle for

three hours.

After cooling, transfer the reaction mixture to a separatory funnel and wash sequentially with

deionized water and a sodium bisulfite solution to remove unreacted iodine.

Dry the organic layer with anhydrous magnesium sulfate.

Purify the product by distillation. The boiling point of 1,1-diiodoethane is approximately 76-

78 °C at 25 mmHg.[3]

Q7: I am getting a low yield in my S(_N)2 reaction using 1,1-diiodoethane. What are the

possible causes and how can I troubleshoot it?

Low yields in S(_N)2 reactions with 1,1-diiodoethane can be due to several factors. Here is a

troubleshooting guide:

Purity of Reagents: Ensure that 1,1-diiodoethane and your nucleophile are pure and dry.

Water can interfere with the reaction.
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Choice of Solvent: Use an appropriate polar aprotic solvent (e.g., acetone, DMF, DMSO) that

can dissolve both the substrate and the nucleophile.

Reaction Temperature: The reaction may require heating to proceed at a reasonable rate.

However, excessive heat can lead to side reactions like elimination. Optimize the

temperature based on your specific substrate and nucleophile.

Strength of Nucleophile: A weak nucleophile will react slowly. If possible, use a stronger, less

sterically hindered nucleophile.

Steric Hindrance: 1,1-diiodoethane is a secondary halide, which can be prone to steric

hindrance. If your nucleophile is bulky, this can significantly slow down the reaction.

Side Reactions: Elimination (E2) can be a competing reaction, especially with strong,

sterically hindered bases. Using a less basic nucleophile can favor substitution.

Below is a logical workflow for troubleshooting a low-yield S(_N)2 reaction:
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Troubleshooting workflow for a low-yield SN2 reaction.

Q8: What are the key considerations for performing an enolate alkylation with 1,1-
diiodoethane?

When using 1,1-diiodoethane for enolate alkylation, several factors are critical for a successful

reaction:

Base Selection: A strong, non-nucleophilic base like lithium diisopropylamide (LDA) is often

required to completely deprotonate the carbonyl compound and form the enolate.[2] Using a

weaker base like an alkoxide can result in an equilibrium with a low concentration of the

enolate, leading to side reactions.

Kinetic vs. Thermodynamic Control: For unsymmetrical ketones, the choice of base and

reaction conditions can determine which enolate is formed. A bulky base like LDA at low

temperatures (-78 °C) typically favors the formation of the less substituted (kinetic) enolate. A

smaller, stronger base at higher temperatures may allow for equilibration to the more stable,

more substituted (thermodynamic) enolate.

Electrophile Reactivity: 1,1-diiodoethane is a secondary alkyl halide. S(_N)2 reactions at

secondary centers are slower than at primary centers and can be more susceptible to

competing elimination reactions.

Over-alkylation: If the product of the initial alkylation still has acidic alpha-protons, it can be

deprotonated and react further with 1,1-diiodoethane, leading to poly-alkylation. Using a full

equivalent of a strong base to pre-form the enolate before adding the alkylating agent can

help minimize this.

Q9: How should I properly store and handle 1,1-diiodoethane?

Proper storage and handling are essential for safety and to maintain the quality of 1,1-
diiodoethane:

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from

heat, sparks, and open flames.[7] A recommended storage temperature is -20°C. Protect

from light, as iodoalkanes can decompose upon exposure to light.
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Handling:

Work in a well-ventilated chemical fume hood.[7]

Wear appropriate personal protective equipment (PPE), including safety goggles, a lab

coat, and chemical-resistant gloves (e.g., nitrile).[1]

Avoid inhalation of vapors and contact with skin and eyes.[7]

Ground and bond containers when transferring to prevent static discharge.[7]

In case of a spill, absorb with an inert material and dispose of as hazardous waste.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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